![molecular formula C16H27ClN2O B005542 N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride CAS No. 5369-03-9](/img/structure/B5542.png)
N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride
Overview
Description
N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride (DMPTAC) is a quaternary ammonium salt that is widely used in research laboratories as a reagent for the synthesis of compounds, as well as in the study of biochemical and physiological processes. DMPTAC has a wide range of applications, including in vitro and in vivo studies, as well as in drug development. This article will discuss the synthesis method, scientific research applications, mechanism of action, biological activity, biochemical and physiological effects, pharmacodynamics, advantages and limitations for lab experiments, and future directions for DMPTAC.
Scientific Research Applications
Synthesis of Metal Complexes : It is used in the synthesis of IPr(Me)-containing silver(I), gold(I), and gold(III) complexes (Gaillard, Bantreil, Slawin, & Nolan, 2009).
Organic Synthesis Applications : This compound is effective for cleaving ethereal C-O bonds, generating alkyl triflates in situ from ethers (Crossman, Shi, Krajewski, Maurer, & Marshak, 2021). Additionally, it serves as a benzamidomethylating agent in aqueous media, offering mild reaction conditions and high yields (Popovski, 2007).
Nucleoside and Nucleotide Modification : It is utilized for the rapid and high-yield tritylation of nucleosides and nucleotides attached to a solid support (Reddy, Rampal, & Beaucage, 1987).
Drug Delivery Systems : Dimethyldi-n-octylammonium chloride, a related compound, forms vesicles and micelles, offering new opportunities for drug delivery systems (Leclercq, Bauduin, & Nardello‐Rataj, 2017).
Antibacterial Applications : Another similar compound, N-(3,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride, demonstrates antibacterial effects against Escherichia coli and Lactococcus lactis (Mondrzyk, Fischer, & Ritter, 2014).
Catalyst in Organic Transformations : [Et3N–SO3H]Cl is used as a highly efficient and homogeneous catalyst for organic transformations (Zare, Moosavi‐Zare, Merajoddin, Zolfigol, Hekmat-Zadeh, Hasaninejad, Khazaei, Mokhlesi, Khakyzadeh, Derakhshan-Panah, Beyzavi, Rostami, Arghoon, & Roohandeh, 2012).
Antiadhesive and Antibacterial Properties : Modified glass surfaces with related compounds showed significant antiadhesive and antibacterial properties (Kręgiel, 2013).
Interactions with Ionic Liquids : Studies on interactions with ionic liquids like ammonium salts and imidazolium salts reveal impacts on thermophysical properties and structural effects (Attri, Reddy, Venkatesu, Kumar, & Hofman, 2010).
Radiopharmaceutical Applications : A radiopharmaceutical prepared with 99mTc using this compound showed rapid elimination through the hepato-biliary system in mice (Callery, Faith, Loberg, Fields, Harvey, & Cooper, 1976).
Mechanism of Action
Target of Action
N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride, also known as Lidocaine N-ethyl chloride , primarily targets voltage-gated sodium channels . These channels play a crucial role in the initiation and propagation of action potentials in neurons, making them key targets for local anesthetics and other drugs that modulate neuronal activity.
Mode of Action
This compound acts as an intracellular blocker of these sodium channels . By blocking these channels, it inhibits the flow of sodium ions into the neuron, preventing the changes in membrane potential that are necessary for the initiation of an action potential .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the neuronal signaling pathway . By blocking sodium channels, it inhibits the propagation of action potentials along neurons. This can lead to a decrease in neuronal excitability and a reduction in the perception of pain, making it useful as a local anesthetic .
Result of Action
The primary result of the action of this compound is the blockade of action potential propagation in neurons, leading to a decrease in neuronal excitability . This can result in a localized loss of sensation, making it useful as a local anesthetic.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the presence of other ions in the environment can affect the function of the sodium channels it targets. Additionally, factors such as pH and temperature could potentially influence its stability and efficacy. It is known to be stable at room temperature .
Biochemical Analysis
Biochemical Properties
N-(2,6-Dimethylphenylcarbamoylmethyl)triethylammonium chloride is known to be an intracellular voltage-gated sodium channel blocker . This means it can interact with enzymes and proteins involved in the regulation of these channels, potentially altering the biochemical reactions within the cell.
Cellular Effects
The compound’s role as a sodium channel blocker implies that it can influence various types of cells and cellular processes. By blocking sodium channels, this compound can impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects by binding to the sodium channels within the cell, inhibiting their function . This can lead to changes in gene expression and potentially affect the activity of various enzymes and proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is stable at room temperature when lyophilized and can be stored at 4 °C for up to two weeks or at -20 °C for up to six months .
Dosage Effects in Animal Models
The effects of this compound in animal models can vary with different dosages
properties
IUPAC Name |
[2-(2,6-dimethylanilino)-2-oxoethyl]-triethylazanium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O.ClH/c1-6-18(7-2,8-3)12-15(19)17-16-13(4)10-9-11-14(16)5;/h9-11H,6-8,12H2,1-5H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLPPOMUAOGMYQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+](CC)(CC)CC(=O)NC1=C(C=CC=C1C)C.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5369-03-9 | |
Record name | Ammonium, triethyl((2,6-xylylcarbamoyl)methyl)-, chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005369039 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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